Cas no 62971-62-4 (5-Acetyl-2,4-dichlorobenzene-1-sulfonamide)

• Product Name: 5-Acetyl-2,4-dichlorobenzene-1-sulfonamide
• CAS No: 62971-62-4
• MF: C₈H₇Cl₂NO₃S
• MW: 268.117079019547
• CID: 3379841
• PubChem ID: 21394756
• Update Time: 2025-06-05

5-Acetyl-2,4-dichlorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• BENZENESULFONAMIDE, 5-ACETYL-2,4-DICHLORO-
• 5-Acetyl-2,4-dichlorobenzene-1-sulfonamide
• CS-0238053
• MCA97162
• EN300-189412
• G39008
• AKOS013152279
• 62971-62-4
• 5-acetyl-2,4-dichlorobenzenesulfonamide
• SCHEMBL11759264

• Inchi： 1S/C8H7Cl2NO3S/c1-4(12)5-2-8(15(11,13)14)7(10)3-6(5)9/h2-3H,1H3,(H2,11,13,14)
• InChI Key： SACDLDIMGQGNIK-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC(C(C)=O)=C(Cl)C=C1Cl

Computed Properties

• Exact Mass: 266.9523696Da
• Monoisotopic Mass: 266.9523696Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 85.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5-Acetyl-2,4-dichlorobenzene-1-sulfonamide

BENZENESULFONAMIDE, 5-ACETYL-2,4-DICHLORO (CAS No: 62971-62-4)

BENZENESULFONAMIDE, 5-ACETYL-2,4-DICHLORO is a chemical compound with the CAS registry number 62971-62-4. This compound is a derivative of benzenesulfonamide, which is a class of compounds known for their versatility in various chemical applications. The structure of this compound includes a benzene ring substituted with an acetamido group at the 5-position and chlorine atoms at the 2 and 4 positions. This specific substitution pattern gives the compound unique chemical and physical properties that make it suitable for a range of applications.

The synthesis of BENZENESULFONAMIDE, 5-ACETYL-2,4-DICHLORO typically involves multi-step reactions starting from chlorobenzene derivatives. The introduction of the sulfonamide group and the acetyl substituent requires careful control of reaction conditions to ensure high purity and yield. Recent advancements in synthetic chemistry have enabled more efficient methods for producing this compound, reducing production costs and environmental impact.

One of the key areas where BENZENESULFONAMIDE, 5-ACETYL-2,4-DICHLORO has found significant application is in the pharmaceutical industry. Its sulfonamide group is known to exhibit bioactivity in certain drug molecules, making it a valuable intermediate in drug discovery processes. Researchers have explored its potential as an inhibitor in enzyme-catalyzed reactions, which could lead to new therapeutic agents for treating various diseases.

In addition to pharmaceutical applications, this compound has also been studied for its role in agrochemicals. The presence of chlorine atoms in its structure contributes to its stability and ability to withstand harsh environmental conditions, making it a candidate for herbicides or fungicides. Recent studies have focused on optimizing its formulation to enhance efficacy while minimizing adverse environmental effects.

The physical properties of BENZENESULFONAMIDE, 5-ACETYL-2,4-DICHLORO are well-documented. It exists as a crystalline solid with a melting point around 180°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows absorption bands characteristic of aromatic systems with electron-withdrawing groups, which are useful for analytical purposes.

From a safety standpoint, handling BENZENESULFONAMIDE, 5-ACETYL-2,4-DICHLORO requires standard laboratory precautions due to its potential irritant properties. Proper ventilation and personal protective equipment are recommended during synthesis and handling to ensure worker safety.

In conclusion, BENZENESULFONAMIDE, 5-ACETYL-2,4-DICHLORO (CAS No: 62971-62-4) is a versatile compound with promising applications across multiple industries. Its unique chemical structure and properties make it an interesting subject for ongoing research aimed at unlocking its full potential in drug development and agrochemicals.